Cas no 362601-75-0 (5-AMINO-3-METHYL-1-(2,4,6-TRICHLORO-PHENYL)-1H-PYRAZOLE-4-CARBONITRILE)

• Product Name: 5-AMINO-3-METHYL-1-(2,4,6-TRICHLORO-PHENYL)-1H-PYRAZOLE-4-CARBONITRILE
• CAS No: 362601-75-0
• MF: C₁₁H₇Cl₃N₄
• MW: 301.559078454971
• CID: 890676
• Update Time: 2026-04-29

5-AMINO-3-METHYL-1-(2,4,6-TRICHLORO-PHENYL)-1H-PYRAZOLE-4-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-3-METHYL-1-(2,4,6-TRICHLORO-PHENYL)-1H-PYRAZOLE-4-CARBONITRILE
• 5-Amino-3-methyl-1-(2,4,6-trichlorophenyl)-1Hpyrazole-4-carbonitrile
• 5-amino-3-methyl-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
• 5-Amino-3-methyl-1-(2,4,6-trichlorophenyl)-1H
• 5-amino-3-methyl-1-(2,4,6-trichlorophenyl)-1h-pyrazole-4-carbonitrile

• Inchi： InChI=1S/C11H7Cl3N4/c1-5-7(4-15)11(16)18(17-5)10-8(13)2-6(12)3-9(10)14/h2-3H,16H2,1H3
• InChI Key： OWQGHRDFFLJOGF-UHFFFAOYSA-N
• SMILES： CC1=NN(C2=C(C=C(C=C2Cl)Cl)Cl)C(=C1C#N)N

Computed Properties

• Exact Mass: 299.97400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 67.63000
• LogP: 4.17598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-AMINO-3-METHYL-1-(2,4,6-TRICHLORO-PHENYL)-1H-PYRAZOLE-4-CARBONITRILE

Introduction to 5-AMINO-3-METHYL-1-(2,4,6-TRICHLORO-PHENYL)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 362601-75-0)

5-Amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile (CAS No. 362601-75-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a cyano group, and multiple chlorine atoms. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile is of particular interest due to its ability to interact with various biological targets. The presence of the amino group and the cyano group provides opportunities for functionalization and modification, making it a valuable scaffold for drug discovery. Recent studies have highlighted its potential in the treatment of various diseases, including cancer and inflammatory disorders.

In the realm of cancer research, 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile has shown promising results as an inhibitor of specific enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of tyrosine kinases, which are key regulators of cell proliferation and survival. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

Beyond its anticancer properties, 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and alleviating symptoms. A recent study in the European Journal of Pharmacology reported that 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile significantly reduced levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in animal models of inflammation.

The pharmacokinetic properties of 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile have also been extensively studied to optimize its therapeutic potential. Key parameters such as absorption, distribution, metabolism, and excretion (ADME) are crucial for understanding how this compound behaves in vivo. Studies have shown that it exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as an oral medication.

In addition to its biological activities, the synthesis of 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile has been optimized to improve yield and reduce costs. Various synthetic routes have been explored to achieve high purity and scalability. One common approach involves the reaction of 2,4,6-trichlorophenylhydrazine with acetonitrile in the presence of a suitable catalyst. This method has been refined to achieve high yields with minimal by-products.

The safety profile of 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses with minimal toxicity. However, like any new chemical entity (NCE), it is essential to conduct comprehensive safety assessments before advancing to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms without major adverse effects. These findings provide a strong foundation for further clinical development.

In conclusion, 5-amino-3-methyl-1-(2,4,6-trichloro-phenyl)-1H-pyrazole-4-carbonitrile (CAS No. 362601-75-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.